Cas no 4121-21-5 (5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde)

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde structure
4121-21-5 structure
Product Name:5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde
CAS No:4121-21-5
MF:C8H7N3O
MW:161.160681009293
CID:926714
PubChem ID:303903
Update Time:2025-04-19

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde
    • 5-methylpyrrolo[2,3-b]pyrazine-7-carbaldehyde
    • 5-Methyl-5H-pyrrolo(2,3-b)pyrazine-7-carbaldehyde
    • 5-Methyl-5H-pyrrolo< 2,3-b> pyrazin-7-aldehyd, 1-Methyl-4,7-diazaindol-3-aldehyd
    • AC1L73RG
    • AG-F-46538
    • CTK4I4425
    • NSC194242
    • NSC 194242
    • MLS003107007
    • SMR001821888
    • NSC-194242
    • 5-METHYL-5H-PYRROLO(2,3-B)PYRAZINE-7-CARBOXALDEHYDE
    • 4121-21-5
    • 122NPM1PE7
    • DTXSID20194132
    • UNII-122NPM1PE7
    • 5H-PYRROLO(2,3-B)PYRAZINE-7-CARBOXALDEHYDE, 5-METHYL-
    • CHEMBL1876778
    • Inchi: 1S/C8H7N3O/c1-11-4-6(5-12)7-8(11)10-3-2-9-7/h2-5H,1H3
    • InChI Key: XDZWQDUHDGBHME-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C)C2C1=NC=CN=2

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78
  • LogP: 0.78080
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